Ethyl 1-(4-fluorophenyl)-4-(indolin-1-yl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2,3-dihydroindol-1-yl)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18FN3O3/c1-2-28-21(27)20-18(24-12-11-14-5-3-4-6-17(14)24)13-19(26)25(23-20)16-9-7-15(22)8-10-16/h3-10,13H,2,11-12H2,1H3
• InChI Key: LOBLPDDJIKPPDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCC3=CC=CC=C32)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(indolin-1-yl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthetic Routes and Intermediate Uses : One study described the preparation of 1-Ethyl-6-fluoro-7-hydrazino-1,4-dihydro-4-oxoquinoline-3-carboxylic acid as an intermediate for synthesizing a range of derivatives, including hydrazone, pyrazole, and dihydropyridazine derivatives, showcasing its versatility in chemical syntheses and hinting at its potential for diverse biological applications (Ziegler et al., 1988).

• Metabolite Syntheses : Another study focused on synthesizing metabolites of a closely related compound, demonstrating efficient synthetic routes that could be applicable to the compound , indicating its relevance in drug metabolism studies (Mizuno et al., 2006).

Chemical Properties and Applications

• Novel Compounds Synthesis : Research on noncataleptogenic, centrally acting dopamine D-2 and serotonin 5-HT2 antagonists included derivatives of 1-(4-fluorophenyl)-1H-indoles, which resemble the core structure of the compound , highlighting its utility in creating compounds with potential central nervous system activity (Perregaard et al., 1992).

• Optical and Fluorescent Properties : Studies on derivatives like ethyl-4,5-dihydro-5-oxo-2-phenyl(1H)pyrrole-3-carboxylate explored their absorption, fluorescence, and photoisomerization, indicating the potential of such compounds in the development of fluorescent probes or materials (Vyňuchal et al., 2008).

• Antimicrobial Evaluation : The synthesis and antimicrobial evaluation of new pyrimidine derivatives from a related compound provide insight into its potential use in developing antimicrobial agents, underscoring the broader applications in addressing microbial resistance (Farag et al., 2008).